3-[(dimethylamino)methyl]-2,5,7-trimethyl-4-quinolinol
Overview
Description
3-[(dimethylamino)methyl]-2,5,7-trimethyl-4-quinolinol is a useful research compound. Its molecular formula is C15H20N2O and its molecular weight is 244.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 244.157563266 g/mol and the complexity rating of the compound is 373. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Antiproliferative Activity
A study by Chimichi et al. (2006) explored the synthesis of new 3-quinolinonyl-pyrazoles and isoxazoles, starting with 3-[(dimethylamino)methyl]-2,5,7-trimethyl-4-quinolinol. These compounds were evaluated for their phototoxicity and cytotoxic activities against leukemia- and adenocarcinoma-derived cell lines. The study indicated potential antiproliferative applications in cancer research (Chimichi et al., 2006).
Cytotoxic Activity of Derivatives
Deady et al. (2003) investigated the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines using 4-dimethylaminomethylene-6-methyl-4H-pyrano[4,3-b]quinoline-1,3-dione, a related compound. These derivatives displayed potent cytotoxic properties against various cancer cell lines, highlighting the potential of similar quinolinol derivatives in cancer treatment (Deady et al., 2003).
Synthesis of Heterocyclic Quinone Methides
Chauncey and Grundon (1990) described the synthesis of heterocyclic quinone methides, including 1-methyl-3-methylene-2,4(1H,3H)-quinolinedione, a compound synthesized from 4-hydroxy-1,3-dimethyl-2(1H)-quinolinone. This research contributes to the broader understanding of the reactivity and applications of quinolinol derivatives in organic synthesis (Chauncey & Grundon, 1990).
Antioxidant Activity
Hassan and Hassanin (2017) synthesized 3-(4-hydroxy-1-methylquinoline-3-yl)-3-oxoproponal from a similar compound, this compound, and explored its use in synthesizing various heterocyclic quinolinones. They evaluated the antioxidant activity of these products, suggesting potential applications in developing antioxidants (Hassan & Hassanin, 2017).
Antibacterial Activity
Asghari et al. (2014) conducted a study on the synthesis of pyranoquinoline derivatives from 4-hydroxy-1-methyl-2(1H)-quinolinone and their antibacterial activity against Gram-positive and Gram-negative bacteria. This research indicates the potential of quinolinol derivatives in developing new antibacterial agents (Asghari et al., 2014).
Properties
IUPAC Name |
3-[(dimethylamino)methyl]-2,5,7-trimethyl-1H-quinolin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O/c1-9-6-10(2)14-13(7-9)16-11(3)12(15(14)18)8-17(4)5/h6-7H,8H2,1-5H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPZXDBRTTQAHKD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)NC(=C(C2=O)CN(C)C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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